Cas no 1805182-13-1 (4-(Aminomethyl)-5-cyano-2-(difluoromethyl)-3-iodopyridine)
4-(Aminomethyl)-5-cyano-2-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(Aminomethyl)-5-cyano-2-(difluoromethyl)-3-iodopyridine
-
- Inchi: 1S/C8H6F2IN3/c9-8(10)7-6(11)5(2-13)4(1-12)3-14-7/h3,8H,2,13H2
- InChI Key: FPNKYXGGXFHSMC-UHFFFAOYSA-N
- SMILES: IC1C(C(F)F)=NC=C(C#N)C=1CN
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 240
- XLogP3: 0.7
- Topological Polar Surface Area: 62.7
4-(Aminomethyl)-5-cyano-2-(difluoromethyl)-3-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029043672-1g |
4-(Aminomethyl)-5-cyano-2-(difluoromethyl)-3-iodopyridine |
1805182-13-1 | 97% | 1g |
$1,534.70 | 2022-04-01 |
4-(Aminomethyl)-5-cyano-2-(difluoromethyl)-3-iodopyridine Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 4-(Aminomethyl)-5-cyano-2-(difluoromethyl)-3-iodopyridine
4-(Aminomethyl)-5-cyano-2-(difluoromethyl)-3-iodopyridine (CAS No. 1805182-13-1): A Comprehensive Overview
4-(Aminomethyl)-5-cyano-2-(difluoromethyl)-3-iodopyridine (CAS No. 1805182-13-1) is a specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyridine core substituted with aminomethyl, cyano, difluoromethyl, and iodo functional groups, exhibits remarkable potential in various applications. Its molecular structure, C8H6F2IN3, highlights its versatility and reactivity, making it a valuable intermediate in synthetic chemistry.
The 4-(Aminomethyl)-5-cyano-2-(difluoromethyl)-3-iodopyridine compound is particularly notable for its role in the development of novel pharmaceuticals and agrochemicals. Researchers are increasingly exploring its utility in the synthesis of small-molecule inhibitors and bioactive compounds, especially in the context of targeting specific enzymes or receptors. The presence of the difluoromethyl group, for instance, enhances the compound's metabolic stability, a feature highly sought after in drug design. Similarly, the iodo substituent offers opportunities for further functionalization via cross-coupling reactions, a topic of great interest in modern synthetic chemistry.
In recent years, the demand for 4-(Aminomethyl)-5-cyano-2-(difluoromethyl)-3-iodopyridine has surged due to its relevance in cancer research and central nervous system (CNS) drug development. The compound's ability to modulate key biological pathways has positioned it as a promising candidate for the treatment of neurodegenerative diseases and certain types of cancer. This aligns with the growing focus on precision medicine and targeted therapies, which dominate current pharmaceutical trends. Additionally, its application in agrochemical formulations has been explored, particularly in the development of next-generation pesticides with improved efficacy and environmental safety.
The synthesis of 4-(Aminomethyl)-5-cyano-2-(difluoromethyl)-3-iodopyridine typically involves multi-step reactions, including halogenation, cyanation, and amination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the challenges associated with its complex structure. These innovations are part of a broader shift toward green chemistry and sustainable manufacturing, which are critical considerations for industries aiming to reduce their environmental footprint.
From a commercial perspective, 4-(Aminomethyl)-5-cyano-2-(difluoromethyl)-3-iodopyridine is available through specialized chemical suppliers, often in high-purity grades suitable for research and development. Its market dynamics are influenced by the expanding pharmaceutical and agrochemical sectors, particularly in regions like North America, Europe, and Asia-Pacific. The compound's niche applications ensure its steady demand, though its pricing and availability can vary based on raw material costs and regulatory factors.
In conclusion, 4-(Aminomethyl)-5-cyano-2-(difluoromethyl)-3-iodopyridine (CAS No. 1805182-13-1) represents a fascinating example of how tailored molecular design can unlock diverse scientific and industrial opportunities. Its relevance in drug discovery, agrochemical innovation, and material science underscores its importance in contemporary chemistry. As research continues to uncover new applications, this compound is poised to remain a key player in the advancement of cutting-edge technologies and therapies.
1805182-13-1 (4-(Aminomethyl)-5-cyano-2-(difluoromethyl)-3-iodopyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)